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Compound of Interest

Compound Name: 1-Propanesulfonic acid

Cat. No.: B1222372 Get Quote

Propane-1-sulfonic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of propane-1-sulfonic acid. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on delivering precise data and

methodological insights.

Core Physical and Chemical Properties
Propane-1-sulfonic acid (CAS No: 5284-66-2) is an organosulfonic acid characterized by a

propyl group attached to a sulfonic acid moiety.[1] Its strong acidic nature and solubility in

aqueous solutions make it a compound of interest in various chemical and pharmaceutical

applications.

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of

propane-1-sulfonic acid.
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Property Value Reference(s)

Molecular Formula C₃H₈O₃S [1]

Molecular Weight 124.16 g/mol [1]

Appearance
Colorless to slightly yellow or

clear brown liquid
[2]

Melting Point 8 °C [3][4]

Boiling Point
Decomposes before boiling;

rough estimate 200.95°C
[2][3]

Density
Approx. 1.25 - 1.38 g/cm³ at 20

°C
[2][3]

Refractive Index n20/D 1.44 [3]

Solubility in Water Highly soluble [2]

pKa (Strongest Acidic) -1.1 to 1.92 (Predicted) [3][5]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are based on standard laboratory practices and can be adapted for

specific experimental setups.

Determination of Melting Point
Principle: The melting point is determined by observing the temperature at which the substance

transitions from a solid to a liquid phase.

Apparatus:

Melting point apparatus (e.g., capillary tube method)

Capillary tubes

Thermometer (calibrated)
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Sample of propane-1-sulfonic acid

Procedure:

Ensure the propane-1-sulfonic acid sample is solidified by cooling it below its expected

melting point (8 °C).

Load a small amount of the solidified sample into a capillary tube.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block slowly, at a rate of approximately 1-2 °C per minute, as the temperature

approaches the expected melting point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid. The range between these two temperatures is the

melting point range.

Determination of Density
Principle: Density is determined by measuring the mass of a known volume of the liquid.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Temperature-controlled water bath

Procedure:

Clean and dry the pycnometer thoroughly and determine its empty mass.

Fill the pycnometer with propane-1-sulfonic acid, ensuring no air bubbles are trapped.

Place the filled pycnometer in a temperature-controlled water bath set to 20 °C and allow it to

equilibrate.
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Remove the pycnometer from the bath, wipe it dry, and measure its mass.

Calculate the density using the formula: Density = (Mass of liquid) / (Volume of pycnometer).

Determination of Solubility in Water
Principle: A qualitative and semi-quantitative assessment of the substance's ability to dissolve

in water.

Apparatus:

Test tubes

Vortex mixer

Graduated pipettes

Distilled water

Sample of propane-1-sulfonic acid

Procedure:

Add a known volume of distilled water (e.g., 1 mL) to a test tube.

Incrementally add small, known quantities of propane-1-sulfonic acid to the test tube.

After each addition, vortex the mixture thoroughly to facilitate dissolution.

Observe the solution for any signs of undissolved material (e.g., cloudiness, separate

layers).

The high solubility of propane-1-sulfonic acid means a significant amount should dissolve.

The process can be continued to determine an approximate saturation point if needed.

Synthesis and Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of propane-1-sulfonic acid.
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Workflow for Synthesis and Characterization of Propane-1-sulfonic Acid
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Caption: Synthesis and Characterization Workflow.
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Reactivity and Stability
Propane-1-sulfonic acid is a stable compound under normal conditions.[2] However, as a

strong acid, it can react with bases. It is also important to store it away from strong oxidizing

agents.[2] The material is hygroscopic and should be stored in a tightly sealed container in a

dry, cool, and well-ventilated area to prevent moisture absorption.[2][6]

Safety and Handling
Propane-1-sulfonic acid is classified as a corrosive substance that can cause severe skin burns

and eye damage.[1][6] Therefore, appropriate personal protective equipment (PPE), including

gloves, protective clothing, and eye/face protection, must be worn when handling this chemical.

[6] Work should be conducted in a well-ventilated area.[6] In case of contact, immediate first aid

measures, such as rinsing the affected area with copious amounts of water, are crucial.[6]

Store the compound in a locked and secure area.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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